Cas no 88085-80-7 (Benzenesulfonamide, 2-methoxy-5-propyl-)
88085-80-7 structure
Product Name:Benzenesulfonamide, 2-methoxy-5-propyl-
CAS No:88085-80-7
MF:C10H15NO3S
MW:229.296001672745
CID:645852
PubChem ID:13210295
Update Time:2025-04-19
Benzenesulfonamide, 2-methoxy-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-methoxy-5-propyl-
- 2-methoxy-5-propylbenzenesulfonamide
- 88085-80-7
- DTXSID40528071
- SCHEMBL10639502
- 2-Methoxy-5-propylbenzene-1-sulfonamide
-
- Inchi: 1S/C10H15NO3S/c1-3-4-8-5-6-9(14-2)10(7-8)15(11,12)13/h5-7H,3-4H2,1-2H3,(H2,11,12,13)
- InChI Key: SKRFYXUQBSAMPC-UHFFFAOYSA-N
- SMILES: S(C1=C(C=CC(=C1)CCC)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 229.07726451g/mol
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77.8Ų
Benzenesulfonamide, 2-methoxy-5-propyl- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
88085-80-7 (Benzenesulfonamide, 2-methoxy-5-propyl-) Related Products
- 116091-63-5(5-Acetonyl-2-methoxybenzenesulfonamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk